Cas no 1202897-25-3 (1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride)

• Product Name: 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride
• CAS No: 1202897-25-3
• MF: C₉H₁₀Cl₂FNO
• MW: 238.086204051971
• CID: 6635132
• PubChem ID: 66922414
• Update Time: 2025-10-28

1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-9061171
• 1202897-25-3
• WDACZQUSMOYTCC-UHFFFAOYSA-N
• SCHEMBL1150500
• 1-amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride
• 1-amino-3-(4-chloro-3-fluorophenyl)propan-2-one hydrochloride
• 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride

• Inchi： 1S/C9H9ClFNO.ClH/c10-8-2-1-6(4-9(8)11)3-7(13)5-12;/h1-2,4H,3,5,12H2;1H
• InChI Key： WDACZQUSMOYTCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CC(CN)=O.Cl

Computed Properties

• Exact Mass: 237.0123475g/mol
• Monoisotopic Mass: 237.0123475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride

Introduction to 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride (CAS No. 1202897-25-3)

1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1202897-25-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic intermediates, characterized by its unique structural framework that integrates both aromatic and aliphatic moieties. The presence of fluorine and chlorine substituents in its phenyl ring enhances its potential as a versatile building block for the development of novel therapeutic agents.

The molecular structure of 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride consists of a propanone backbone substituted with an amino group at the third carbon and a phenyl ring at the second carbon, which is further functionalized with chloro and fluoro atoms. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR). The hydrochloride salt form enhances the compound's solubility in aqueous systems, facilitating its use in biological assays and formulation development.

In recent years, there has been growing interest in leveraging fluorinated aromatic compounds for their enhanced metabolic stability and binding affinity to biological targets. The fluorine atom at the 3-position of the phenyl ring in 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride plays a crucial role in modulating these properties. Studies have demonstrated that fluorine substitution can lead to improved pharmacokinetic profiles, particularly in terms of reducing susceptibility to enzymatic degradation. This has spurred extensive research into its potential applications in drug discovery.

One of the most compelling aspects of 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride is its utility as a precursor in the synthesis of more complex molecules. Its bifunctional nature allows for further derivatization at both the amino and carbonyl positions, enabling chemists to explore diverse chemical spaces. For instance, it can be coupled with carboxylic acids or activated esters via amide bond formation, or subjected to condensation reactions to yield Schiff bases and other heterocyclic derivatives. These transformations have opened up avenues for designing molecules with tailored biological activities.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride due to its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Recent advancements in computational chemistry have enabled virtual screening approaches to identify promising scaffolds for further optimization. Molecular docking studies have shown that this compound can interact with enzymes such as kinases and proteases, suggesting its suitability for developing antineoplastic or anti-inflammatory agents.

Moreover, the incorporation of both chloro and fluoro substituents into the phenyl ring has been strategically employed to fine-tune pharmacological properties such as lipophilicity and receptor binding affinity. These modifications are critical for achieving optimal drug-like characteristics, including solubility, permeability, and metabolic stability. The hydrochloride salt form further contributes to these attributes by improving water solubility, which is essential for oral or parenteral administration.

In academic research, 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride has been utilized as a key intermediate in synthesizing novel fluorinated heterocycles. These heterocycles exhibit intriguing biological activities, including antimicrobial, antiviral, and anticancer effects. For example, researchers have reported the synthesis of indole derivatives from this compound that demonstrate potent inhibitory activity against certain cancer cell lines. Such findings underscore its importance as a versatile synthetic intermediate.

The synthetic methodologies employed in producing 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride are also noteworthy. Traditional approaches often involve multi-step sequences starting from commercially available precursors like 4-chlorofluorobenzene and propanone derivatives. However, recent innovations have focused on streamlining these processes through catalytic methods or asymmetric synthesis techniques to improve yield and enantioselectivity. Such advancements are crucial for scaling up production while maintaining cost-effectiveness.

The safety profile of 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride is another critical consideration in its application within pharmaceutical research. While preliminary studies suggest it exhibits moderate toxicity at high concentrations, its use as an intermediate is generally well-tolerated under controlled laboratory conditions. Proper handling procedures must be followed to minimize exposure risks during synthesis and purification steps.

Future directions in the study of 1-Amino-3-(4-chloro-3-fluoro-phenyl)-propan-2-one hydrochloride may include exploring its role in developing next-generation therapeutics through combinatorial chemistry platforms or flow chemistry techniques. These approaches could accelerate the discovery pipeline by enabling rapid diversification of molecular structures while maintaining high purity standards throughout production.

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